vcusoft
Description
vcusoft
Scientific Research Applications
Virtual Circuits for GridFTP Transfers
- Characterizing Data Transfers : Research by Liu et al. (2012) focused on characterizing scientific data transfers using dynamic virtual circuit (VC) service in comparison to IP-routed services. They analyzed logs from GridFTP, a scientific data transfer application, across several US scientific research centers. They discovered that a significant percentage of sessions could be effectively served with dynamic VC service, highlighting its suitability for scientific data transfers (Liu et al., 2012).
Virtual Citizen Science Projects
- Motivations for Participation : Reed et al. (2013) explored the motivations behind participation in Zooniverse, a collection of virtual citizen science (VCS) projects. Their analysis indicates that motives related to social engagement, interaction with the website, and a desire to help were significant factors driving participation in these VCS projects (Reed et al., 2013).
Virtual Clinical Trials in Medical Imaging
- Efficiency in Evaluating Imaging Technologies : Abadi et al. (2020) reviewed the field of virtual clinical trials (VCTs) in medical imaging, highlighting their role in efficiently evaluating complex and varied medical imaging technologies. VCTs simulate patients, imaging systems, and interpreters, offering an alternative to conventional clinical imaging trials (Abadi et al., 2020).
Verifiable Computational Results
- Applications in Scientific Research : Gavish and Donoho (2012) discussed Verifiable Computational Results (VCR), emphasizing its potential to transform computer-based research results into permanent web services. This approach can enhance the accessibility and reproducibility of computational results in scientific research (Gavish & Donoho, 2012).
Engagement in Virtual Citizen Science
- Design Principles for Retention : Wald et al. (2016) examined the design principles necessary for engaging and retaining volunteers in virtual citizen science projects. They found that focusing on scientific outcomes, while considering the educational and social benefits of participation, is crucial for volunteer engagement and retention (Wald et al., 2016).
Volatile Corrosion Inhibitors on Zinc Electrode
- Interaction and Efficacy Analysis : Teixeira et al. (2014) investigated the interaction of volatile corrosion inhibitors (VCIs) with zinc surfaces using both computational and experimental methods. Their study provided insights into the effectiveness of different VCIs and their action mechanisms (Teixeira et al., 2014).
properties
Product Name |
vcusoft |
|---|---|
IUPAC Name |
vcusoft |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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